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Compound of Interest

Compound Name: Lithium aluminium hydride

Cat. No.: B105392 Get Quote

Welcome to the technical support center for Lithium Aluminum Hydride (LiAlH₄). This resource

is designed for researchers, scientists, and drug development professionals to provide clear,

actionable guidance on the stability, storage, and safe handling of this highly reactive reagent.

Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns with LiAlH₄?

A1: Lithium Aluminum Hydride (LiAlH₄) is a powerful reducing agent with several inherent

stability issues. It is highly reactive and sensitive to both moisture and heat.

Reactivity with Water: LiAlH₄ reacts violently with water, including atmospheric moisture, to

release flammable hydrogen gas, which can ignite spontaneously.[1][2][3] This reaction is

highly exothermic. The idealized equation is: LiAlH₄ + 4H₂O → LiOH + Al(OH)₃ + 4H₂[2]

Thermal Decomposition: LiAlH₄ is metastable at room temperature and will decompose upon

heating.[1][4] The decomposition begins around its melting point (150–170 °C) and proceeds

in several stages, releasing hydrogen gas.[2]

Prolonged Storage: Over extended periods, LiAlH₄ slowly decomposes even at room

temperature to form Lithium Hexahydridoaluminate (Li₃AlH₆) and Lithium Hydride (LiH).[1][2]

This process can be accelerated by the presence of catalytic impurities like iron, vanadium,

or titanium.[2]
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Q2: My LiAlH₄ powder is gray, not white. Is it still usable?

A2: Yes, it is likely usable. Pure LiAlH₄ is a white solid, but commercial grades are almost

always gray due to small amounts of aluminum metal impurities from the manufacturing

process.[1][5] This gray material is routinely used in syntheses.[2] However, if an aged sample

appears white, it has likely been exposed to moisture and has decomposed into lithium

hydroxide and aluminum hydroxide.[2]

Q3: What is the recommended way to store LiAlH₄?

A3: Proper storage is critical to maintaining the reagent's efficacy and ensuring safety. LiAlH₄

must be protected from air and moisture.[1][6]

Primary Container: Store in a tightly sealed, waterproof container.[7][8] Often, it is packed in

moisture-proof plastic sacks, sometimes with mineral oil to inhibit reactions with air.[2]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[6][8]

Location: Keep in a cool, dry, well-ventilated area away from heat sources and incompatible

materials like water, alcohols, and strong oxidizers.[8][9] For long-term storage of opened

containers, a glovebox or a well-maintained vacuum desiccator is recommended.[7]

Q4: Which solvent is best for LiAlH₄ reductions?

A4: LiAlH₄ reductions must be carried out in anhydrous (dry) aprotic solvents.[10][11] Ethereal

solvents are typically used.

Tetrahydrofuran (THF): THF is the preferred solvent. Although LiAlH₄ is less soluble in THF

compared to diethyl ether, it is significantly more stable.[1][2]

Diethyl Ether: LiAlH₄ is highly soluble in diethyl ether, but it may decompose more readily,

especially if catalytic impurities are present.[2][10] Always use freshly dried solvents to avoid

violent reactions with trace amounts of water.[12]

Q5: Can I grind LiAlH₄ pellets to get a finer powder?
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A5: No, this is extremely dangerous. Grinding LiAlH₄ pellets in a mortar and pestle can

generate enough heat from friction to cause ignition and fire.[13] Several laboratory fires have

been attributed to this practice.[13] If a powdered form is needed, it should be purchased

directly from the supplier.

Troubleshooting Guides
Issue 1: Accidental Exposure of LiAlH₄ to Air/Moisture
Symptoms:

A hissing sound is heard when the container is opened.

The gray powder has white patches or has turned completely white.[2]

Reduced reactivity or failure of a standard reduction reaction.

Immediate Actions:

If the exposure is minimal (e.g., brief opening in a humid environment), the bulk material may

still be viable. Minimize any further exposure.

If significant exposure is suspected (e.g., container left open), the reagent's quality is

compromised. The white material is a mixture of hydroxides and is inactive.[2]

NEVER add water to a container of LiAlH₄. This will cause a violent reaction.

Corrective Plan:

Assess Activity: Before use in a critical reaction, it is wise to test the activity of the suspect

LiAlH₄. A small-scale test reaction with a simple substrate (like an ester) can confirm its

efficacy.

Purification: For critical applications, the LiAlH₄ can be purified by recrystallization from

diethyl ether.[1] See the detailed protocol below.

Disposal: If the material is largely decomposed, it should be disposed of safely. This involves

careful, slow quenching of the material in a controlled manner. See the quenching protocol
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for details.

Issue 2: Unexpected Exotherm or Runaway Reaction
During Quenching
Symptoms:

Rapid, uncontrolled bubbling and gas evolution.

Solvent boiling violently.

Foaming that threatens to overflow the reaction vessel.[12]

Smoke or fire.

Immediate Actions:

Alert Personnel: Immediately alert everyone in the lab.

Remove Heat: If the reaction is being heated, remove the heat source immediately.

Increase Cooling: Ensure the external cooling bath (e.g., ice-water) is sufficient and making

good contact with the flask. Add more ice if necessary.

Do NOT Seal the Vessel: The reaction is evolving hydrogen gas. Sealing the vessel will

cause a dangerous pressure buildup.

Fire Safety: If a fire starts, use a Class D fire extinguisher (for combustible metals), dry sand,

or dry limestone.[9] DO NOT USE WATER, CO₂ or dry chemical extinguishers, as they will

react violently with the excess LiAlH₄.[9]

Root Cause Analysis & Prevention:

Quenching Agent Added Too Quickly: The most common cause is the too-rapid addition of

the quenching agent (e.g., water, alcohol).[14]

Insufficient Cooling: The reaction flask was not adequately cooled before or during the

quench.
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Concentrated Reaction Mixture: Highly concentrated reaction mixtures can lead to the

formation of gels that trap heat and unquenched reagent, leading to sudden exotherms.[12]

Prevention: Always cool the reaction mixture to 0 °C or below before quenching. Add the

quenching agent extremely slowly (dropwise) with vigorous stirring.[14][15] Ensure the

reaction flask is large enough (typically no more than half full) to accommodate potential

foaming.[12]

Data Presentation
Table 1: Solubility of LiAlH₄ in Various Ethereal Solvents

Solvent Solubility (g / 100g solvent)

Diethyl Ether 25-30

Tetrahydrofuran (THF) 13

2-Methyltetrahydrofuran 11.5

Diglyme 1.1

Dibutyl Ether 0.2

Data sourced from various chemical handbooks and supplier information.

Table 2: Thermal Decomposition Pathway of LiAlH₄
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Reaction Stage
Temperature Range
(°C)

Reaction Equation Key Observations

Stage 1 150 - 170 °C
3LiAlH₄ → Li₃AlH₆ +

2Al + 3H₂

Initiated by melting,

followed by

decomposition.[2]

Stage 2 ~200 °C
2Li₃AlH₆ → 6LiH + 2Al

+ 3H₂

Decomposition of the

intermediate.[2]

Stage 3 > 400 °C LiH + Al → LiAl + ½H₂

Requires high

temperatures to

proceed.[2]

Experimental Protocols
Protocol 1: Safe Quenching of Excess LiAlH₄ (Fieser
Method)
This procedure is a widely used and reliable method for working up LiAlH₄ reactions. It is based

on the amount of LiAlH₄ used at the start of the reaction.

Methodology:

Preparation: Before starting, ensure a properly sized flask (no more than half full) and an ice-

water bath are ready. Remove all flammable materials from the immediate vicinity of the

fume hood.[14]

Cooling: Once the reaction is complete, cool the reaction flask to 0 °C using the ice-water

bath. Ensure the flask is securely clamped.

Sequential Addition: For every X grams of LiAlH₄ used in the reaction, add the following

reagents sequentially, dropwise, and with vigorous stirring: a. Step 1: Slowly add X mL of

water. Vigorous gas evolution (H₂) will occur. Control the addition rate to keep the reaction

from foaming excessively. b. Step 2: Slowly add X mL of a 15% aqueous sodium hydroxide

(NaOH) solution. The mixture will become thick and granular. c. Step 3: Slowly add 3X mL of

water. After this addition, the salts should precipitate as a fine, granular solid that is easy to

filter.[15]
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Stirring: Allow the mixture to warm to room temperature and stir for at least 15-30 minutes to

ensure quenching is complete and the aluminum salts are fully precipitated.

Filtration: Filter the mixture through a pad of Celite or filter paper to remove the granular

solids. Wash the solids thoroughly with an appropriate solvent (e.g., diethyl ether, ethyl

acetate) to recover all of the desired product.

Workup: The combined filtrate contains the product and can be processed as usual (e.g.,

drying, solvent removal).

Protocol 2: Purification of LiAlH₄ by Recrystallization
This protocol should only be performed by personnel experienced with handling air-sensitive

reagents, ideally using Schlenk line techniques or in a glovebox.

Methodology:

Setup: In a glovebox or under a strong flow of inert gas, place the gray, commercial-grade

LiAlH₄ into a filter frit or a Schlenk flask equipped with a stir bar.

Extraction: Add anhydrous diethyl ether to the solid LiAlH₄ and stir vigorously for 10-15

minutes. The pure LiAlH₄ will dissolve, leaving the gray aluminum impurities behind.

Filtration: Filter the solution through the frit into a clean, dry Schlenk flask via cannula

transfer or direct filtration on a Schlenk line. Repeat the extraction and filtration process with

fresh portions of diethyl ether to maximize recovery.

Crystallization: Partially reduce the volume of the combined ether solutions under vacuum to

induce crystallization. The pure LiAlH₄ will precipitate as a colorless solid.

Isolation: Carefully remove the remaining solvent under vacuum. The resulting pure, white

LiAlH₄ powder is highly pyrophoric and must be handled exclusively under an inert

atmosphere (i.e., in a glovebox).[1]
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Receive New LiAlH₄ Container

Is the manufacturer's
seal intact?

Store in a cool, dry,
well-ventilated area.

  Yes

Container seal is broken
or damaged

No  

Open container under
inert atmosphere

(glovebox or fume hood)

Decant required amount
for immediate use

Reseal primary container
tightly under inert gas Use Reagent

Store resealed container in
a desiccator or glovebox

Quarantine container.
Assess for decomposition.

Contact EHS.

Click to download full resolution via product page

Caption: Workflow for proper storage and handling of LiAlH₄.
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Reaction with LiAlH₄

shows poor conversion

Was the reagent
visibly discolored (white)?

Reagent likely decomposed
due to moisture exposure.

Yes

Was anhydrous solvent
and glassware used?

No

Procure fresh reagent.
Safely quench and dispose

of old material.

Trace water in solvent
quenched the LiAlH₄.

No

Was the reaction stirred
efficiently?

Yes

Ensure all solvents are freshly
distilled/dried and glassware
is flame-dried under vacuum.

Poor stirring can prevent
the solid reagent from
reacting completely.

No

Issue may be with substrate
or reaction conditions

(temp, time).

Yes

Use appropriate stir bar size
and speed. Consider mechanical

stirring for larger scales.

Click to download full resolution via product page

Caption: Troubleshooting guide for a failed LiAlH₄ reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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